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Compound of Interest

Compound Name: Sodium 1-naphthaleneacetate

Cat. No.: B15552594

Application Note

Sodium 1-naphthaleneacetate (NAA-Na), the sodium salt of 1-naphthaleneacetic acid, is a
synthetic auxin widely employed as a plant growth regulator in research and commercial
applications.[1][2][3] It plays a crucial role in promoting cell division and elongation, inducing
adventitious root formation, and influencing various other developmental processes in plants.[1]
[2][3] This document provides a detailed protocol for the preparation of a sterile NAA-Na stock
solution suitable for use in plant tissue culture, drug development research involving plant-
derived compounds, and other scientific applications.

The protocol outlines the necessary materials and equipment, safety precautions, a step-by-
step procedure for preparing a 1 mg/mL stock solution, and appropriate storage conditions.
Adherence to this protocol will ensure the accurate and consistent preparation of NAA-Na stock
solutions for experimental use.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for Sodium 1-
naphthaleneacetate is provided below for easy reference.
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Property Value References
Molecular Formula C12H9NaO:2 [11[4115]
Molecular Weight 208.19 g/mol [11[415]

White to off-white crystalline
Appearance ] [1]
powder or solid

Soluble in water. Also soluble

Solubility in ethanol, methanol, and [2][6]
acetone.
Safety Information Description References

Harmful if swallowed. Causes
Hazard Statements ) o [4107118]
serious eye irritation.

Wash hands thoroughly after
handling. Do not eat, drink or
smoke when using this
product. Wear protective
gloves, protective clothing, eye
] protection, and face protection.
Precautionary Statements ] [7]
IF SWALLOWED: Get medical
help. IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

) ) Safety goggles with side-
Personal Protective Equipment

shields, protective gloves, and [7]
(PPE)

a lab coat are recommended.

Experimental Protocol

This protocol describes the preparation of 100 mL of a 1 mg/mL Sodium 1-
naphthaleneacetate (NAA-Na) stock solution.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemimpex.com/products/39292
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-1-naphthaleneacetate
https://www.scbt.com/p/sodium-1-naphthaleneacetate-61-31-4
https://www.chemimpex.com/products/39292
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-1-naphthaleneacetate
https://www.scbt.com/p/sodium-1-naphthaleneacetate-61-31-4
https://www.chemimpex.com/products/39292
https://www.fengchengroup.com/chemicals/featured-chemicals/sodium-naphthalene-1-acetate-or-sodium-1.html
https://www.chembk.com/en/chem/Sodium%20naphthalene-1-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-1-naphthaleneacetate
https://www.echemi.com/sds/sodiumnaphthalene-1-acetate-pid_Seven2625.html
https://www.tcichemicals.com/OP/en/p/N0007
https://www.echemi.com/sds/sodiumnaphthalene-1-acetate-pid_Seven2625.html
https://www.echemi.com/sds/sodiumnaphthalene-1-acetate-pid_Seven2625.html
https://www.benchchem.com/product/b15552594?utm_src=pdf-body
https://www.benchchem.com/product/b15552594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

e Sodium 1-naphthaleneacetate (NAA-Na) powder

e 1 M Sodium Hydroxide (NaOH) solution

o Distilled or deionized water, sterile

e 0.22 pum syringe filter

 Sterile syringe (e.g., 10 mL)

 Sterile volumetric flask (100 mL)

» Sterile storage bottles (e.g., amber glass bottles)

» Weighing paper or boat

e Spatula

e Analytical balance

e Magnetic stirrer and stir bar (optional)

Procedure:

e Preparation of 1 M NaOH Solution (if not readily available):

[¢]

Carefully weigh 4.0 g of NaOH pellets.

o

In a fume hood, dissolve the NaOH pellets in approximately 80 mL of distilled water in a
beaker. The dissolution of NaOH is exothermic and will generate heat.

[e]

Allow the solution to cool to room temperature.

[e]

Transfer the cooled solution to a 100 mL volumetric flask and bring the final volume to 100
mL with distilled water. Mix thoroughly.

» Weighing of Sodium 1-naphthaleneacetate:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15552594?utm_src=pdf-body
https://www.benchchem.com/product/b15552594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o On an analytical balance, accurately weigh 100 mg of NAA-Na powder using a clean
weighing boat or paper.

Dissolving the NAA-Na:

o Transfer the weighed NAA-Na powder into a sterile 100 mL volumetric flask.

o Add a small volume (e.g., 1-2 mL) of 1 M NaOH solution to the flask to dissolve the
powder.[9][10] Gently swirl the flask to aid dissolution.

o Once the powder is completely dissolved, a clear solution should be observed.
Dilution to Final Volume:

o Gradually add sterile distilled or deionized water to the volumetric flask, bringing the total
volume to the 100 mL mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous. A
magnetic stirrer can also be used for mixing.

Sterilization:
o Draw the prepared NAA-Na solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the tip of the syringe.

o Filter-sterilize the solution by dispensing it from the syringe through the filter into a sterile
storage bottle.[11][12] This method is preferred for heat-labile substances to prevent
degradation.[11][12]

o Alternative Method (Co-autoclaving): While some sources suggest that NAA is relatively
stable, autoclaving can lead to a partial loss of activity.[13] If filter sterilization is not
possible, the stock solution can be co-autoclaved with the medium. It is advisable to test
the effectiveness of the autoclaved solution.

Storage:
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o Label the sterile storage bottle with the name of the solution (Sodium 1-
naphthaleneacetate Stock Solution), concentration (1 mg/mL), preparation date, and your

initials.

o Store the stock solution in a refrigerator at 2-8°C, protected from light.[14] Properly stored,
the solution is stable for several weeks to months.

Workflow Diagram
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Caption: Workflow for preparing NAA-Na stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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